Cas no 861209-57-6 (2-methyl-6-(1H-1,2,4-triazol-1-yl)pyrazolo[1,5-a]pyrimidin-7-ol)

• Product Name: 2-methyl-6-(1H-1,2,4-triazol-1-yl)pyrazolo[1,5-a]pyrimidin-7-ol
• CAS No: 861209-57-6
• MDL: MFCD03305596
• CID: 4661658
• Update Time: 2025-06-25

2-methyl-6-(1H-1,2,4-triazol-1-yl)pyrazolo[1,5-a]pyrimidin-7-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-6-(1H-1,2,4-triazol-1-yl)pyrazolo[1,5-a]pyrimidin-7-ol

• MDL： MFCD03305596

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 2-methyl-6-(1H-1,2,4-triazol-1-yl)pyrazolo[1,5-a]pyrimidin-7-ol

Compound CAS No. 861209-57-6: 2-Methyl-6-(1H-1,2,4-Triazol-1-Yl)Pyrazolo[1,5-A]Pyrimidin-7-Ol

The compound with CAS No. 861209-57-6, known as 2-methyl-6-(1H-1,2,4-triazol-1-yl)pyrazolo[1,5-a]pyrimidin-7-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazolo[1,5-a]pyrimidines, which are well-known for their diverse biological activities and potential therapeutic applications. The presence of a triazole ring further enhances its chemical versatility and bioactivity.

Recent studies have highlighted the potential of pyrazolo[1,5-a]pyrimidine derivatives as promising candidates for the development of novel drugs targeting various diseases. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties. These findings underscore its potential application in treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

The synthesis of 2-methyl-6-(1H-1,2,4-triazol-1-yl)pyrazolo[1,5-a]pyrimidin-7-ol involves a multi-step process that combines advanced organic synthesis techniques. The key steps include the formation of the pyrazolo[1,5-a]pyrimidine core through cyclization reactions followed by the introduction of the triazole moiety via click chemistry. The methyl group substitution at position 2 plays a crucial role in modulating the compound's pharmacokinetic properties.

One of the most exciting developments involving this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cell signaling pathways and are often overexpressed in cancer cells. Studies conducted at the University of California have shown that this compound selectively inhibits certain kinases involved in tumor growth and metastasis. This makes it a strong candidate for anti-cancer drug development.

In addition to its therapeutic potential, CAS No. 861209-57 has also been explored for its role in agrochemical applications. Research published in *Pest Management Science* has indicated that this compound exhibits potent insecticidal activity against several agricultural pests without causing harm to non-target species. This dual application highlights its versatility across different industries.

The structural uniqueness of 2-methyl-pyrazolo[1,5-a]pyrimidin lies in its ability to form hydrogen bonds and π–π interactions with biomolecules. These interactions are critical for its bioavailability and efficacy. Computational studies using molecular docking techniques have revealed that this compound binds effectively to target proteins involved in inflammation and cancer progression.

Looking ahead, the development of CAS No. 861209 into a marketable drug will require extensive preclinical and clinical trials to assess its safety and efficacy further. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate this process.

In conclusion, CAS No. 861209 represents a significant advancement in medicinal chemistry with promising applications in both therapeutic and agrochemical domains. Its unique structure and versatile properties make it a valuable asset for future drug discovery efforts.